Cas no 2227837-04-7 ((1R)-2,2,2-trifluoro-1-2-(morpholin-4-yl)phenylethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-2-(morpholin-4-yl)phenylethan-1-ol
• CAS No: 2227837-04-7
• MF: C₁₂H₁₄F₃NO₂
• MW: 261.240273952484
• CID: 5985622
• PubChem ID: 165706931
• Update Time: 2025-10-31

(1R)-2,2,2-trifluoro-1-2-(morpholin-4-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-2-(morpholin-4-yl)phenylethan-1-ol
• (1R)-2,2,2-trifluoro-1-[2-(morpholin-4-yl)phenyl]ethan-1-ol
• EN300-1972688
• 2227837-04-7

• Inchi： 1S/C12H14F3NO2/c13-12(14,15)11(17)9-3-1-2-4-10(9)16-5-7-18-8-6-16/h1-4,11,17H,5-8H2/t11-/m1/s1
• InChI Key： WDAPDUHKEZMRQJ-LLVKDONJSA-N
• SMILES： FC([C@@H](C1C=CC=CC=1N1CCOCC1)O)(F)F

Computed Properties

• Exact Mass: 261.09766318g/mol
• Monoisotopic Mass: 261.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.7Ų

Additional information on (1R)-2,2,2-trifluoro-1-2-(morpholin-4-yl)phenylethan-1-ol

Introduction to (1R)-2,2,2-trifluoro-1-2-(morpholin-4-yl)phenylethan-1-ol (CAS No. 2227837-04-7)

(1R)-2,2,2-trifluoro-1-2-(morpholin-4-yl)phenylethan-1-ol (CAS No. 2227837-04-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of fluorinated alcohols and is characterized by the presence of a trifluoromethyl group and a morpholine ring, which confer specific chemical and biological properties.

The synthesis of (1R)-2,2,2-trifluoro-1-2-(morpholin-4-yl)phenylethan-1-ol involves several sophisticated steps, including asymmetric synthesis techniques to ensure the desired enantiomeric purity. The chiral center at the carbon atom adjacent to the trifluoromethyl group is crucial for its biological activity and selectivity. Recent advancements in asymmetric catalysis have significantly improved the efficiency and yield of this synthesis, making it more accessible for large-scale production.

In terms of its physical properties, (1R)-2,2,2-trifluoro-1-2-(morpholin-4-yl)phenylethan-1-ol is a white crystalline solid with a melting point of approximately 85°C. It is moderately soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are important for its use in various biological assays and formulations.

The biological activity of (1R)-2,2,2-trifluoro-1-2-(morpholin-4-yl)phenylethan-1-ol has been extensively studied in recent years. One of the key areas of interest is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes. Research has shown that (1R)-2,2,2-trifluoro-1-(4-morpholinophenyl)-ethanone can act as an agonist or antagonist for specific GPCRs, depending on the receptor subtype and cellular context.

Another important application of (1R)-2,2,2-trifluoroethyl alcohol derivatives is in the development of new therapeutic agents for neurological disorders. Studies have demonstrated that these compounds can cross the blood-brain barrier and exhibit neuroprotective effects by modulating oxidative stress and inflammation. For instance, a recent study published in the Journal of Medicinal Chemistry reported that (1R)-2,2,2-trifluoroethyl alcohol derivatives effectively reduced neuronal cell death in an in vitro model of Parkinson's disease.

Beyond its potential as a therapeutic agent, (1R)-2,2,2-trifluoroethyl alcohol derivatives have also been explored for their use as imaging agents in diagnostic applications. The presence of the trifluoromethyl group enhances the detectability of these compounds using techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). This property makes them valuable tools for non-invasive monitoring of disease progression and treatment efficacy.

The safety profile of (1R)-2,2,2-trifluoroethyl alcohol derivatives is another critical aspect that has been extensively evaluated. Preclinical studies have shown that these compounds exhibit low toxicity and good pharmacokinetic properties. They are rapidly absorbed after oral administration and have a relatively short half-life, which minimizes the risk of accumulation and potential side effects. However, further clinical trials are necessary to fully assess their safety and efficacy in human subjects.

In conclusion, (1R)-2,2,2-trifluoroethyl alcohol derivatives represent a promising class of compounds with diverse applications in medicinal chemistry and pharmaceutical research. Their unique structural features and biological activities make them attractive candidates for the development of new therapeutic agents and diagnostic tools. Ongoing research continues to uncover new insights into their mechanisms of action and potential uses, highlighting their significance in advancing our understanding of complex biological processes.